Cas no 2137930-28-8 (2-Ethoxy-5-fluorosulfonylbenzoic acid)

• Product Name: 2-Ethoxy-5-fluorosulfonylbenzoic acid
• CAS No: 2137930-28-8
• MF: C₉H₉FO₅S
• MW: 248.228165388107
• CID: 5462752
• Update Time: 2025-06-08

2-Ethoxy-5-fluorosulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-fluorosulfonylbenzoic acid
• 2-ethoxy-5-(fluorosulfonyl)benzoic acid
• Z2907408780

• Inchi： 1S/C9H9FO5S/c1-2-15-8-4-3-6(16(10,13)14)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： JDUPNUXFFDZANY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OCC)(=O)(=O)F

Computed Properties

• Exact Mass: 248.01547272 g/mol
• Monoisotopic Mass: 248.01547272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.23
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-Ethoxy-5-fluorosulfonylbenzoic acid

Introduction to 2-Ethoxy-5-fluorosulfonylbenzoic acid (CAS No. 2137930-28-8)

2-Ethoxy-5-fluorosulfonylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137930-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both an ethoxy group and a fluorosulfonyl substituent at specific positions on the benzene ring. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The synthesis of 2-Ethoxy-5-fluorosulfonylbenzoic acid involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the fluorosulfonyl group at the 5-position and the ethoxy group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve these transformations efficiently.

One of the most compelling aspects of 2-Ethoxy-5-fluorosulfonylbenzoic acid is its utility as a building block in drug discovery. The fluorosulfonyl moiety is known to enhance metabolic stability and binding affinity, making it a preferred group in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism, highlighting its potential as an anticancer agent.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Ethoxy-5-fluorosulfonylbenzoic acid derivatives. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with high accuracy. This has led to the identification of new lead compounds with improved pharmacokinetic properties. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of numerous derivatives, streamlining the drug discovery process.

The agrochemical industry has also recognized the significance of 2-Ethoxy-5-fluorosulfonylbenzoic acid. Its structural framework is conducive to designing herbicides and pesticides with enhanced efficacy and environmental safety. Researchers are exploring its potential as a precursor for compounds that can selectively target invasive weeds while minimizing harm to beneficial crops. Such developments align with global efforts to sustainable agriculture practices, ensuring food security without compromising ecological balance.

In conclusion, 2-Ethoxy-5-fluorosulfonylbenzoic acid (CAS No. 2137930-28-8) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural attributes, coupled with cutting-edge synthetic and analytical techniques, continue to drive innovation in drug discovery and sustainable agriculture. As research progresses, this compound is expected to play an increasingly pivotal role in developing next-generation therapeutics and crop protection agents.